Cas no 2248175-25-7 ((2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol)

• Product Name: (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol
• CAS No: 2248175-25-7
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 6019688
• PubChem ID: 137940318
• Update Time: 2025-10-25

(2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248175-25-7
• EN300-6507364
• (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol

• Inchi： 1S/C9H9F3O/c1-5(4-13)6-2-8(11)9(12)3-7(6)10/h2-3,5,13H,4H2,1H3/t5-/m1/s1
• InChI Key： UKMJPGJYEUUFKO-RXMQYKEDSA-N
• SMILES： FC1C=C(C(=CC=1[C@H](C)CO)F)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol

Recent Advances in the Study of (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol (CAS: 2248175-25-7) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol (CAS: 2248175-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

Recent studies have demonstrated that (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol serves as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Its unique trifluorophenyl moiety contributes to enhanced binding affinity and metabolic stability, making it a valuable scaffold for drug design. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and enantioselective reduction, to optimize the production of this chiral alcohol with high purity and yield.

In the context of biological activity, (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol has shown promising results in preclinical models. A study published in the Journal of Medicinal Chemistry (2023) reported its efficacy as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and metabolic disorders. The compound's ability to selectively interact with specific receptor subtypes underscores its potential as a lead candidate for further optimization.

Furthermore, structural-activity relationship (SAR) studies have elucidated the importance of the (2S)-configuration and the trifluorophenyl group in mediating the compound's biological effects. Computational modeling and X-ray crystallography have provided insights into the molecular interactions between (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol and its target proteins, facilitating the rational design of derivatives with improved pharmacokinetic properties.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise quantification and characterization of (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol in complex biological matrices. These methodologies are critical for assessing the compound's stability, bioavailability, and potential toxicity in vivo.

In conclusion, (2S)-2-(2,4,5-Trifluorophenyl)propan-1-ol (CAS: 2248175-25-7) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research efforts are focused on exploring its therapeutic potential in diverse disease areas, including oncology, inflammation, and infectious diseases. Future studies will likely delve into the optimization of its chemical structure and the development of scalable synthetic routes to meet the growing demand for this promising intermediate.